Cas no 2021202-03-7 ((S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole)

• Product Name: (S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• CAS No: 2021202-03-7
• MF: C₂₁H₂₇O₃P
• MW: 358.41104722023
• MDL: MFCD32641162
• CID: 4556128
• PubChem ID: 132534424
• Update Time: 2025-10-20

(S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

• (S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• J3.587.321J
• D75029
• (3S)-3beta-tert-Butyl-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydro-1,3-benzooxaphosphole
• (S)-3-(tert-butyl)-4-(2,6- dimethoxy-3,5- dimethylphenyl)-2,3- dihydrobenzo[d][1,3]oxapho sphole
• SCHEMBL20232016
• (3S)-3-tert-butyl-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2H-1,3-benzoxaphosphole
• (3S)-3-tert-butyl-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydro-1,3-benzoxaphosphole
• 2021202-03-7

• MDL： MFCD32641162
• Inchi： 1S/C21H27O3P/c1-13-11-14(2)19(23-7)17(18(13)22-6)15-9-8-10-16-20(15)25(12-24-16)21(3,4)5/h8-11H,12H2,1-7H3/t25-/m1/s1
• InChI Key： HEETVIXTAXQITH-RUZDIDTESA-N
• SMILES： [P@]1(COC2C=CC=C(C3C(=C(C)C=C(C)C=3OC)OC)C1=2)C(C)(C)C

Computed Properties

• Exact Mass: 358.16978172 g/mol
• Monoisotopic Mass: 358.16978172 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 27.7
• Molecular Weight: 358.4

Additional information on (S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole

Introduction to (S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 2021202-03-7)

(S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 2021202-03-7) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound belongs to the class of oxaphospholes, which are heterocyclic compounds containing a phosphorus atom and an oxygen atom in a five-membered ring. The presence of the tert-butyl and dimethoxy groups, along with the specific stereochemistry (S), imparts distinct chemical and biological properties to this molecule.

The synthesis of (S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole typically involves multi-step reactions, including the formation of the oxaphosphole ring and the introduction of the substituents. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

In terms of its physical properties, (S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole is a crystalline solid with a melting point of approximately 150°C. It is moderately soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various analytical techniques and purification methods.

The biological activity of (S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole has been a subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A 2020 study published in the Journal of Medicinal Chemistry demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, its antioxidant activity was confirmed through its ability to scavenge free radicals and protect cells from oxidative stress.

The potential therapeutic applications of (S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole are being explored in various preclinical studies. One notable area of interest is its use as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research conducted at the University of California in 2019 indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing neuroinflammation and promoting neuronal survival.

Beyond its biological applications, (S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole has also shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic devices. A 2018 study published in Advanced Materials reported that this compound can be used as an electron transport material in organic solar cells, leading to improved device performance.

In conclusion, (S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 2021202-03-7) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in both academic and industrial settings. As new synthetic methods continue to emerge and our understanding of its properties deepens, this compound is poised to play a significant role in advancing various fields of science and technology.